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Executive Summary

Disperse Red 5 (CAS: 3179-89-3) is a synthetic azo dye widely used in polyester textile
dyeing. Due to its potential to cleave into carcinogenic aromatic amines and its sensitizing
properties, its quantification is critical for regulatory compliance (e.g., OEKO-TEX®, REACH).

This guide validates a High-Performance Liquid Chromatography with Diode Array Detection
(HPLC-DAD) method. While Liquid Chromatography-Mass Spectrometry (LC-MS) offers
superior sensitivity for trace environmental analysis, HPLC-DAD remains the industry
workhorse for quality control (QC) and product safety testing due to its robustness, cost-
efficiency, and the ability to verify peak purity via spectral analysis.

Strategic Comparison: Selecting the Right Tool

The following analysis objectively compares HPLC-DAD against common alternatives for
Disperse Red 5 (DR5) quantification.

Table 1: Comparative Performance Matrix
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Decision Logic Diagram
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Figure 1: Decision matrix for selecting the appropriate analytical technique based on sensitivity
and matrix complexity requirements.

Method Development & Optimization

The core of this validation relies on the 1ISO 16373-2 framework, adapted specifically for
Disperse Red 5.

Chromatographic Conditions

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 150 mm x 4.6 mm, 3.5
pm).

o Rationale: Disperse Red 5 is hydrophobic. A C18 stationary phase ensures adequate
retention and separation from polar matrix co-extractives.
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» Mobile Phase:
o Solvent A: 10 mM Ammonium Acetate in Water (pH 4.5).
o Solvent B: Acetonitrile (HPLC Grade).
o Gradient: 50% B (0-2 min)

95% B (15 min)

95% B (20 min).
e Flow Rate: 1.0 mL/min.[1]
e Injection Volume: 10 pL.
e Column Temperature: 40°C (Improves peak symmetry for azo dyes).
Detection Strategy (The "Self-Validating" Aspect)
Unlike single-wavelength UV detectors, the DAD is configured to scan from 200 nm to 700 nm.
e Quantification Wavelength: 502 nm (Typical

for DR5, verify with standard).

o Peak Purity Check: The system compares spectra at the upslope, apex, and downslope of
the peak. If the spectral similarity factor is < 990 (out of 1000), the peak is impure (co-
elution), invalidating the result. This is the critical self-validation step.

Validation Protocol (ICH Q2(R1) Compliant)

This section details the experimental workflow to validate the method.

Specificity & Selectivity

Objective: Prove that the method distinguishes DR5 from other azo dyes and textile auxiliaries.

e Protocol: Inject a mixture of Disperse Red 5, Disperse Red 1, and Disperse Red 19.
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e Acceptance Criteria: Resolution (
) between peaks must be

. Peak purity angle must be less than the purity threshold.

Linearity

Objective: Confirm the response is proportional to concentration.
o Protocol: Prepare 6 calibration standards ranging from 0.5 pg/mL to 50 pg/mL in methanol.

o Data Output:

Concentration (pg/mL) Peak Area (mAU*s)
0.5 12.4

2.0 48.1

10.0 2455

20.0 492.0

40.0 980.2

50.0 1225.8

o Acceptance Criteria: Correlation coefficient (

Accuracy (Recovery)

Objective: Verify that the extraction method (DIN 54231 or ISO 16373) actually retrieves the
dye from the fabric.

¢ Protocol: Spike blank polyester samples with known amounts of DR5. Extract using
Pyridine/Water (1:1) at 100°C for 60 mins.
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o Acceptance Criteria: Recovery between 85% and 115%.
Limit of Detection (LOD) & Quantification (LOQ)
o Calculation: Based on the standard deviation of the response (
) and slope (
).
o Typical Values for DR5: LOD

0.05 mg/L; LOQ

0.15 mg/L.

Experimental Workflow Visualization

The following diagram outlines the standard operating procedure (SOP) for the extraction and
analysis of Disperse Red 5 from textile matrices.

| Textile Sample P . Filtration [ Injection Separation DAD Detection I Data Processing
(0.5g cut) L or (0.45 pm PTFE) | 1 (10 pL) (C18 Column) (502 nm + Scan) H (Quant + Purity Check)
! 1 I

Click to download full resolution via product page

Figure 2: End-to-end analytical workflow for Disperse Red 5 quantification in textiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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